Cas no 1009-22-9 (2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde)

• Product Name: 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde
• CAS No: 1009-22-9
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• MDL: MFCD00061118
• CID: 40542
• PubChem ID: 87558136
• Update Time: 2025-06-11

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4-fluorophenyl)acetamide
• 2?bromo-4?fluorophenyl acetamide
• 2'-BROMO-4'-FLUOROACETANILIDE
• N-(2-Bromo-4-fluoro-phenyl)acetamide
• 2-BROMO-4-FLUOROACETANILIDE
• N-Acetyl 2-bromo-4-fluoroaniline
• 2-BROMO-4-FLUOROACETANILIDE 99+%
• 2'-Bromo-4'-fluoroacetanilide97%
• 2'-Bromo-4'-fluoroacetanilide 97%
• Acetamide, N-(2-bromo-4-fluorophenyl)-
• Maybridge3_000074
• KSC180O6B
• JAVSBNOXENOHEI-UHFFFAOYSA-
• JAVSBNOXENOHEI-UHFFFAOYSA-N
• HMS1431D08
• EBD54968
• 2
• Z361888984
• InChI=1/C8H7BrFNO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)
• AKOS002272713
• N-(2-bromo-4-fluoro-phenyl)-acetamide
• AS-63600
• FT-0611445
• 1009-22-9
• AC-15660
• J-000260
• A800298
• CS-0147073
• n-acetyl-2-bromo-4-fluoroaniline
• EC 600-141-3
• D88957
• IDI1_011461
• NS00010012
• 2/'-Bromo-4/'-fluoroacetanilide
• SCHEMBL422893
• MFCD00061118
• DTXSID40350819
• B2721
• DB-020626
• DTXCID40301886
• FB71093
• 600-141-3
• 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde

• MDL： MFCD00061118
• Inchi： 1S/C8H7BrFNO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)
• InChI Key： JAVSBNOXENOHEI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C)=O)F
• BRN： 2803940

Computed Properties

• Exact Mass: 230.97000
• Monoisotopic Mass: 230.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.623
• Melting Point: 117-119 ºC
• Boiling Point: 337.5 °C at 760 mmHg
• Flash Point: 157.9 °C
• Refractive Index: 1.553
• PSA: 29.10000
• LogP: 2.61960
• Solubility: Not determined

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde

Comprehensive Overview of 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde (CAS No. 1009-22-9)

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde (CAS No. 1009-22-9) is a highly specialized organic compound widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a chloro substituent and two trifluoromethyl groups, makes it a valuable intermediate for synthesizing advanced chemicals. This compound is particularly sought after for its role in developing fluorinated derivatives, which are critical in modern drug design due to their enhanced metabolic stability and bioavailability.

In recent years, the demand for 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde has surged, driven by its applications in high-performance materials and electronic chemicals. Researchers are increasingly exploring its potential in OLED (Organic Light-Emitting Diode) technologies, where fluorinated compounds play a pivotal role in improving device efficiency. Additionally, its use in crop protection agents aligns with the growing focus on sustainable agriculture, addressing global challenges like food security and pest resistance.

The synthesis of CAS No. 1009-22-9 involves precise halogenation and trifluoromethylation steps, often requiring advanced catalytic methods. Innovations in green chemistry have further optimized its production, reducing environmental impact—a key concern for industries complying with REACH and other regulatory frameworks. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde typically employs techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for end-use applications. Its stability under various conditions makes it a reliable candidate for long-term storage, another frequently discussed topic in chemical logistics forums.

Beyond industrial uses, this compound has garnered attention in academic research, particularly in studies exploring structure-activity relationships (SAR) for novel therapeutics. Its electron-withdrawing properties are instrumental in modulating reaction pathways, a feature highlighted in recent peer-reviewed journals. Such insights are often searched by chemists aiming to design next-generation catalysts or bioactive molecules.

In summary, 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde (CAS No. 1009-22-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, materials science, and agrochemicals underscores its importance, while ongoing research continues to uncover new applications. For those seeking high-purity fluorinated intermediates or exploring cutting-edge synthetic routes, this compound remains a cornerstone of progress.